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Compound of Interest

Compound Name: 5-Bromo-2-methylpyrimidine

Cat. No.: B124572

An In-depth Technical Guide on the Handling and Storage of 5-Bromo-2-methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling and storage guidelines for 5-Bromo-2-
methylpyrimidine (CAS No: 7752-78-5), a key intermediate in pharmaceutical and
agrochemical synthesis. Adherence to these protocols is crucial for ensuring personnel safety,
maintaining compound integrity, and promoting a secure laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the chemical and physical
properties of a substance. The following table summarizes the key properties of 5-Bromo-2-
methylpyrimidine.
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Property Value

Molecular Formula CsHsBrN2

Molecular Weight 173.01 g/mol

Appearance Light yellow to brown powder or crystal
Melting Point 80.0t0 85.0 °C

Boiling Point 195.2 + 13.0 °C (Predicted)

Density 1.596 + 0.06 g/cm? (Predicted)
Solubility Soluble in Methanol

Safety and Hazard Information

5-Bromo-2-methylpyrimidine is classified as a hazardous substance. Understanding its
hazard profile is fundamental to safe handling.

Hazard Classification GHS Statements Precautionary Statements

P261, P264, P270, P271,

Acute Toxicity (Oral, Dermal, Harmful if swallowed, in P280, P301+P317,
Inhalation) contact with skin, or if inhaled. P302+P352, P304+P340,
P319, P501
P280, P302+P352,
Skin Corrosion/Irritation Causes skin irritation.

P332+P317, P362+P364

Serious Eye Damage/Eye ) S P280, P305+P351+P338,
o Causes serious eye irritation.

Irritation P310

Specific target organ toxicity May cause respiratory P261, P271, P304+P340,

(single exposure) irritation. P319, P403+P233, P405

Handling and Storage Protocols

Strict adherence to the following handling and storage protocols is mandatory to minimize risks.
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Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 5-Bromo-2-methylpyrimidine:

PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield as
described by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

[3] Dispose of contaminated gloves after use.[3]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe
shoes. A complete suit protecting against
chemicals may be required depending on the

scale of work.[3]

Respiratory Protection

Use only in a well-ventilated area, preferably
within a chemical fume hood.[1][2] If exposure
limits are exceeded or irritation is experienced,
use a NIOSH/MSHA or European Standard EN
149 approved respirator.[1][2]

Storage Conditions

Proper storage is essential for maintaining the stability and integrity of 5-Bromo-2-

methylpyrimidine.
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Parameter Guideline
Temperature Store in a refrigerator at 2-8°C.[4]
Atmosphere Store under an inert atmosphere.[4]

] Keep in a tightly closed, suitable container.[1][2]
Container

[3]

) Store in a dry, cool, and well-ventilated place.[2]

Location

Store locked up.[1][5]

Incompatible Materials

Strong oxidizing agents, strong acids, and
bases.[2][6]

Conditions to Avoid

Heat, flames, sparks, and light.[2]

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 5-

Bromo-2-methylpyrimidine, from receipt to disposal.
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Safe Handling Workflow for 5-Bromo-2-methylpyrimidine

1. Preparation

Review Safety Data Sheet (SDS)

Verify fume hood functionality

Inspect personal prote

ctive equipment (PPE)

Ensure emergency equipment is accessible

(eyewash, safety shower)

2. Hahdling

Don appropriate PPE

Work within a certified chemical fume hood

Weigh and handle the solid compound

with care to avoid dust formation

Keep container tightly closed when not in use

3. Post-Handling

Decontaminate work area

Remove and properly dispose of contaminated PPE

’ Wash hands thorough

ly with soap and water

4. Waste|Disposal

Segregate waste as hal

logenated organic waste

Collect in a designated, labeled, and sealed container

Store waste in a secure s:

atellite accumulation area

Arrange for disposal via a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-methylpyrimidine.
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Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Call a POISON
CENTER or doctor/physician if you feel unwell.

[1](2]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water for at
least 15 minutes. If skin irritation occurs, get

medical advice/attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or
doctor/physician.[1][3]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion )
unconscious person. Call a POISON CENTER
or doctor/physician if you feel unwell.[1][3]
Use water spray, alcohol-resistant foam, dry
Ei chemical, or carbon dioxide as extinguishing
ire

media.[3] Wear self-contained breathing

apparatus for firefighting if necessary.[3]

Accidental Release

Evacuate personnel to safe areas. Wear
personal protective equipment. Avoid dust
formation and breathing dust. Sweep up and
shovel into a suitable, closed container for

disposal. Do not let the product enter drains.[1]

[3]
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Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.

o Waste Classification: Classify as hazardous waste. As a halogenated organic compound, it
must be segregated from non-halogenated waste.

o Collection: Collect waste in a designated, compatible, and properly labeled sealed container.

[4]

e Disposal Method: The recommended method of disposal is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber.[3] This must be carried out by a licensed professional waste disposal service.

[3]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[3]

Note on Experimental Protocols and Signaling
Pathways

Based on a comprehensive review of publicly available safety data sheets and chemical
supplier information, detailed experimental protocols for the determination of the physical,
chemical, and toxicological properties of 5-Bromo-2-methylpyrimidine are not provided.
These documents summarize the results of such studies rather than detailing the
methodologies. Furthermore, there is no information available in the public domain linking 5-
Bromo-2-methylpyrimidine to specific biological signaling pathways. This compound is
primarily documented as a synthetic building block. Researchers should conduct their own
specific assays to determine its biological activity and mechanism of action if relevant to their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124572#handling-and-storage-guidelines-for-5-

bromo-2-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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